![molecular formula C12H14N2OS B5738531 6-ethoxy-4-methyl-2-(methylthio)quinazoline](/img/structure/B5738531.png)
6-ethoxy-4-methyl-2-(methylthio)quinazoline
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Overview
Description
6-ethoxy-4-methyl-2-(methylthio)quinazoline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a quinazoline ring and an ethoxy and methylthio group attached to it.
Mechanism of Action
The mechanism of action of 6-ethoxy-4-methyl-2-(methylthio)quinazoline is not fully understood. However, it is believed to exert its antimicrobial and antitumor activities by inhibiting the activity of enzymes involved in DNA replication and cell division. It is also believed to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. It has also been found to exhibit cytotoxic activity against various cancer cell lines. Additionally, it has been found to exhibit anti-inflammatory activity in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-ethoxy-4-methyl-2-(methylthio)quinazoline in lab experiments is its broad-spectrum antimicrobial and antitumor activities. It is also relatively easy to synthesize, which makes it a cost-effective compound to use in experiments. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in some experiments.
Future Directions
There are several future directions for the study of 6-ethoxy-4-methyl-2-(methylthio)quinazoline. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the investigation of its potential use as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity. Finally, there is a need for more in vivo studies to determine its efficacy and safety in animal models.
Synthesis Methods
The synthesis of 6-ethoxy-4-methyl-2-(methylthio)quinazoline involves a multi-step process. Initially, 2-aminobenzonitrile is reacted with ethyl chloroacetate to form 6-ethoxy-2-(2-chloroacetyl)benzonitrile. This intermediate product is then reacted with methyl mercaptan and sodium methoxide to form 6-ethoxy-2-(methylthio)benzonitrile. Finally, this compound is reacted with methyl iodide and sodium hydride to form this compound.
Scientific Research Applications
6-ethoxy-4-methyl-2-(methylthio)quinazoline has been extensively studied for its potential applications in various fields. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory activities. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.
Properties
IUPAC Name |
6-ethoxy-4-methyl-2-methylsulfanylquinazoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c1-4-15-9-5-6-11-10(7-9)8(2)13-12(14-11)16-3/h5-7H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLTIPYIYBIMYCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(N=C(N=C2C=C1)SC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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